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Compound of Interest

Compound Name: 1-Methoxy-1-methylcyclohexane

Cat. No.: B14676444

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Publicly available, experimentally verified data for 1-methoxy-1-
methylcyclohexane (CAS 34284-44-1) is limited. This guide compiles available computed
data and supplements it with experimental data from the closely related positional isomer, 1-
methoxy-4-methylcyclohexane (CAS 90200-72-9), for estimation purposes. This information
should be used with significant caution, and a substance-specific risk assessment is mandatory
prior to handling.

Chemical Identity and Properties

1-methoxy-1-methylcyclohexane is a saturated cyclic ether. Its core structure is a
cyclohexane ring where a single carbon atom is substituted with both a methyl (-CHs) and a
methoxy (-OCHs) group.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 1-methoxy-1-methylcyclohexane

CAS Number 34284-44-1[1]

Molecular Formula CsH160[1]

Molecular Weight 128.21 g/mol [1]

IUPAC Name 1-methoxy-1-methylcyclohexane[1]
SMILES Cci(ccceeer)oCyy]

InChl Key CDUHDFNXTKLDEU-UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties

Note: The following values are computationally derived and are provided as estimates pending
experimental verification.

Property Value Reference
XLogP3-AA 2.1 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

oo 2
Rotatable Bond Count 1 [1]

Exact Mass 128.120115 Da [1]
Topological Polar Surface Area 9.2 A2 [1]

Table 3: Experimental Physical Properties (from Isomer Data)

Note: The following experimental data is for the isomer 1-methoxy-4-methylcyclohexane (CAS
90200-72-9) and should be considered indicative, not definitive, for 1-methoxy-1-
methylcyclohexane.
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Property Value Reference
Boiling Point 148 °C [2]
Relative Density 0.86 [3]
Refractive Index 1.4320to 1.4360 [2]
Colorless to Almost Colorless
Appearance o [3]
Liquid

Safety Data

Critical Disclaimer: A specific Safety Data Sheet (SDS) for 1-methoxy-1-methylcyclohexane
(CAS 34284-44-1) is not publicly available. The safety information presented below is based on
the SDS for the isomer 1-methoxy-4-methylcyclohexane and is intended for preliminary hazard

assessment only.

Table 4: Hazard Identification and Precautionary Statements (Based on Isomer Data)
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Category Information Reference
GHS Pictogram & [31[4]
Signal Word Warning [31[4]

H226: Flammable liquid and
vapour.[3][4]

Hazard Statements

P210: Keep away from heat,
Precautionary Statements sparks, open flames, and hot

surfaces. No smoking.[3]

P233: Keep container tightly
closed.[3]

P280: Wear protective gloves,

eye protection.[3]

P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water

or shower.[3]

P370+P378: In case of fire:
Use dry chemical or dry sand
to extinguish.[3]

P403+P235: Store in a well-

ventilated place. Keep cool.[3]

Toxicological & Ecotoxicological Information

No specific toxicological or ecotoxicological studies for 1-methoxy-1-methylcyclohexane were

identified. As a flammable organic liquid, it should be handled with standard laboratory

precautions, including use within a chemical fume hood, avoidance of vapor inhalation, and

prevention of skin and eye contact.

Experimental Protocols
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Synthesis: Williamson Ether Synthesis

1-methoxy-1-methylcyclohexane can be synthesized via the Williamson ether synthesis, a
robust method for forming ethers.[5] This involves the reaction of an alkoxide with a primary
alkyl halide.

Reaction Scheme:

o Deprotonation: 1-methylcyclohexanol is treated with a strong base (e.g., sodium hydride) to
form the sodium 1-methylcyclohexoxide intermediate.

» Nucleophilic Substitution: The resulting alkoxide acts as a nucleophile, attacking a
methylating agent (e.g., methyl iodide) in an Sn2 reaction to form the ether product.

Materials:

e 1-methylcyclohexanol

e Sodium hydride (NaH, 60% dispersion in mineral oil)

e Anhydrous tetrahydrofuran (THF)

o Methyl iodide (CHsl)

o Saturated aqueous ammonium chloride (NH4Cl) solution
o Diethyl ether

e Anhydrous magnesium sulfate (MgSOa)

o Standard glassware for inert atmosphere reactions
Detailed Protocol:

o Apparatus Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic
stirrer, a reflux condenser under a nitrogen atmosphere, and a dropping funnel.

o Base Addition: Sodium hydride (1.1 equivalents) is carefully washed with anhydrous hexanes
to remove mineral oil and then suspended in anhydrous THF inside the reaction flask.
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o Alkoxide Formation: A solution of 1-methylcyclohexanol (1.0 equivalent) in anhydrous THF is
added dropwise to the NaH suspension at 0 °C (ice bath).

» Reaction Drive: The mixture is allowed to warm to room temperature and stirred until
hydrogen gas evolution ceases (typically 1-2 hours).

o Methylation: The flask is cooled again to 0 °C, and methyl iodide (1.2 equivalents) is added
dropwise.

o Reflux: The reaction mixture is heated to reflux and maintained for 3-4 hours. Reaction
progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

e Quenching: After cooling to 0 °C, the reaction is carefully quenched by the slow, dropwise
addition of saturated aqueous NHa4Cl solution.

o Extraction: The aqueous layer is extracted three times with diethyl ether.

» Washing & Drying: The combined organic extracts are washed sequentially with water and
brine, then dried over anhydrous MgSOQOea.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
resulting crude product is purified by fractional distillation to yield 1-methoxy-1-
methylcyclohexane.

Visualizations
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Caption: Synthesis of 1-methoxy-1-methylcyclohexane via Williamson ether synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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